3-Chloro-5-[4-(piperidin-1-ylsulfonyl)phenyl]phenol

• IUPAC Name: 3-chloro-5-(4-piperidin-1-ylsulfonylphenyl)phenol
• InChI: InChI=1S/C17H18ClNO3S/c18-15-10-14(11-16(20)12-15)13-4-6-17(7-5-13)23(21,22)19-8-2-1-3-9-19/h4-7,10-12,20H,1-3,8-9H2
• InChI Key: PAOFDHYNNLJVQB-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)S(=O)(=O)C2=CC=C(C=C2)C3=CC(=CC(=C3)Cl)O
• Molecular Formula: C17H18ClNO3S
• DSSTOX Substance ID: DTXSID90686211
• Molecular Weight: 351.8 g/mol
• CAS No.: 1262002-27-6

Description

3-Chloro-5-[4-(piperidin-1-ylsulfonyl)phenyl]phenol is a synthetic organic compound that belongs to the class of phenols It features a chloro-substituted phenol ring and a piperidin-1-ylsulfonyl group attached to a phenyl ring

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-Chloro-5-[4-(piperidin-1-ylsulfonyl)phenyl]phenol typically involves multiple steps:

Formation of the Piperidin-1-ylsulfonyl Intermediate: The starting material, 4-(piperidin-1-ylsulfonyl)aniline, is prepared by reacting piperidine with sulfonyl chloride in the presence of a base such as triethylamine.

Coupling Reaction: The intermediate is then coupled with 3-chloro-5-hydroxybenzene using a palladium-catalyzed Suzuki-Miyaura cross-coupling reaction. This reaction is performed under mild conditions with a base like potassium carbonate and a solvent such as dimethylformamide (DMF).

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the synthesis process.

Chemical Reactions Analysis

Types of Reactions

3-Chloro-5-[4-(piperidin-1-ylsulfonyl)phenyl]phenol undergoes various chemical reactions, including:

Oxidation: The phenol group can be oxidized to form quinones.

Reduction: The chloro group can be reduced to a hydrogen atom.

Substitution: The chloro group can be substituted with other nucleophiles such as amines or thiols.

Common Reagents and Conditions

Oxidation: Reagents like potassium permanganate or chromium trioxide in acidic conditions.

Reduction: Reagents like lithium aluminum hydride or catalytic hydrogenation.

Substitution: Nucleophiles such as sodium azide or thiourea in the presence of a base.

Major Products Formed

Oxidation: Formation of quinones.

Reduction: Formation of the corresponding hydroxy derivative.

Substitution: Formation of substituted phenols with various functional groups.

Scientific Research Applications

3-Chloro-5-[4-(piperidin-1-ylsulfonyl)phenyl]phenol has several scientific research applications:

Medicinal Chemistry: It is investigated for its potential as a pharmacophore in drug design, particularly for its antimicrobial and anticancer properties.

Materials Science: It is used in the development of advanced materials, including polymers and coatings, due to its unique structural properties.

Biological Studies: It serves as a tool compound in studying enzyme inhibition and protein-ligand interactions.

Mechanism of Action

The mechanism of action of 3-Chloro-5-[4-(piperidin-1-ylsulfonyl)phenyl]phenol involves its interaction with specific molecular targets:

Enzyme Inhibition: It can inhibit enzymes such as dihydrofolate reductase (DHFR), leading to antimicrobial and anticancer effects.

Protein-Ligand Interactions: It binds to proteins, affecting their function and activity, which is useful in studying biological pathways.

Comparison with Similar Compounds

Similar Compounds

4-[4-(Piperidin-1-ylsulfonyl)phenyl]phenol: Lacks the chloro group, which may affect its reactivity and biological activity.

3-Chloro-4-[4-(piperidin-1-ylsulfonyl)phenyl]phenol: Similar structure but with different substitution pattern, leading to variations in chemical properties.

Uniqueness

3-Chloro-5-[4-(piperidin-1-ylsulfonyl)phenyl]phenol is unique due to the specific positioning of the chloro and piperidin-1-ylsulfonyl groups, which confer distinct chemical reactivity and biological activity compared to its analogs.